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Compound of Interest

Compound Name: (5-Chlorofuran-2-yl)methanethiol

CAS No.: 1823024-15-2

Cat. No.: B2754965

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6][7]
(5-Chlorofuran-2-yl)methanethiol is a specialized organosulfur building block often used in

medicinal chemistry and flavor chemistry.[1] Users frequently report inconsistent assay results

or stoichiometry errors, which are almost invariably caused by the spontaneous oxidation of the

thiol (-SH) into its disulfide dimer, Bis((5-chlorofuran-2-yl)methyl) disulfide.[1]

Critical Chemical Constraint: Unlike simple alkyl thiols, this molecule contains a furan ring.

Furan systems are acid-sensitive (prone to ring-opening and polymerization) and sensitive to

harsh oxidants.[1] Standard disulfide reduction protocols involving boiling hydrochloric acid

(Zn/HCl) must be avoided to prevent degradation of the core scaffold.
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Compound Structure State Reactivity

Target Thiol (5-Cl-Furan)-CH₂-SH
Colorless/Pale Yellow

Liquid

Nucleophilic, Air-

sensitive (oxidizes to

dimer)

Disulfide Impurity R-S-S-R Dimer
Yellow/Orange Oil or

Solid

Inert in thiol-specific

reactions, alters

stoichiometry

Diagnostic: Do You Have Disulfide Contamination?
Before initiating purification, confirm the presence of the disulfide.

Visual Indicator: Pure thiols are typically clear or pale yellow.[1] A darkening to deep yellow

or orange often indicates disulfide formation.[1]

1H NMR Signature:

Thiol (-CH₂-SH): Look for the methylene doublet (approx.[1]

3.6–3.8 ppm) and the distinct thiol proton split (triplet or broad singlet depending on
solvent exchange).

Disulfide (-CH₂-S-S-CH₂-): The methylene protons will shift downfield (approx.[1]

3.9–4.1 ppm) and appear as a singlet (loss of coupling to the SH proton).

LC-MS: The disulfide will present a mass peak of

.[1] For (5-Chlorofuran-2-yl)methanethiol (MW ~148.6), the thiol is

, while the disulfide is

(showing the characteristic chlorine isotope pattern).[1]
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Do not use a "one size fits all" approach. Select your method based on your scale and

downstream application.

Sample Status:
Disulfide Detected

What is your
Scale/Application?

Biological Assay /
High Throughput< 100 mg

Chemical Synthesis /
Prep Scale (>1g)

> 100 mg

Method A:
TCEP Reduction

(No Separation Needed)

Method B:
NaBH4 Reduction

+ Distillation

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate disulfide reduction strategy.

Method A: TCEP Reduction (Biological/Analytical)
Best For: Assays, protein labeling, or small-scale reactions where the reducing agent does not

interfere. Why TCEP? Unlike DTT or

-mercaptoethanol, TCEP (Tris(2-carboxyethyl)phosphine) is odorless, stable over a wide pH
range (1.5–9.0), and irreversibly reduces disulfides.[1] Crucially, it does not require removal
before many alkylation reactions [1].[1]

Protocol:

Preparation: Prepare a 0.5 M TCEP stock solution in water or buffer (neutral pH).

Stoichiometry: Add 1.1 molar equivalents of TCEP relative to the estimated disulfide content.

Incubation: Incubate at Room Temperature for 15–30 minutes.

Usage: Use the solution directly. TCEP is hydrophilic and will not interfere with organic

extractions if you need to partition the thiol later.
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Note: TCEP reduces the disulfide bond by nucleophilic attack from phosphorus, releasing the

free thiol and forming TCEP-oxide. This reaction is essentially irreversible in aqueous media [2].

[1]

Method B: Chemical Reduction & Distillation
(Preparative)[1]
Best For: Synthesis starting materials, bulk purification (>1g). Why NaBH4? It is effective and

avoids the strong acidic conditions of Zn/HCl which can degrade the furan ring.

Safety Warning: This protocol generates hydrogen gas.[1] Work in a fume hood.

Protocol:

Dissolution: Dissolve the impure sample in Ethanol or Methanol (approx. 10 mL per gram).[1]

Reduction:

Cool the solution to 0°C (ice bath).

Slowly add 0.5 – 0.8 equivalents of Sodium Borohydride (NaBH₄).[1] (Note: 1 mole of

NaBH₄ can theoretically reduce 4 moles of disulfide, but excess is used to drive kinetics).

Stir at 0°C for 30 minutes, then allow to warm to Room Temperature for 1 hour.

Quenching:

Carefully quench excess hydride by adding saturated Ammonium Chloride (NH₄Cl)

solution dropwise.[1]

Critical: Do not use strong HCl for quenching; the pH should remain near neutral/mildly

acidic (pH 5-6) to protect the furan.[1]
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Extraction:

Dilute with water.[1]

Extract 3x with Dichloromethane (DCM) or Ethyl Acetate.[1]

Wash combined organics with Brine, dry over MgSO₄, and concentrate in vacuo.

Purification (Vacuum Distillation):

The crude oil now contains the thiol but may have non-volatile salts or borate residues.

Perform a Kugelrohr or Short-path distillation under high vacuum.[1]

Boiling Point Estimate: The unsubstituted furfuryl mercaptan boils at ~155°C (760 mmHg)

or 84°C (65 mmHg) [3].[1][2] The 5-chloro substituent will raise the BP.[1] Expect the

product to distill at 90–110°C under high vacuum (<5 mmHg). The disulfide impurity has a

much higher boiling point and will remain in the pot.
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Figure 2: Preparative purification workflow using Borohydride reduction.[1]

Storage & Handling (Prevention)
Once purified, the clock starts ticking. Thiols will re-oxidize if mishandled.[1]

Atmosphere: Always store under an inert atmosphere (Argon is preferred over Nitrogen as it

is heavier than air and blankets the liquid).
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Temperature: Store at -20°C.

Container: Use amber glass vials with PTFE-lined caps. Avoid rubber septa for long-term

storage as sulfur compounds can permeate or degrade them.[1]

Frequently Asked Questions (FAQ)
Q: Can I use Dithiothreitol (DTT) instead of TCEP? A: Yes, but with caveats. DTT requires a pH

> 7.5 to be effective (the thiolate anion is the active species). If your experiment is sensitive to

basic pH, or if you cannot remove the excess DTT (which will compete in downstream

alkylation reactions), TCEP is superior. DTT also has a pungent odor, whereas TCEP is

odorless.

Q: My sample turned pink/red during storage. Is it ruined? A: This is likely a result of furan ring

degradation or trace metal contamination forming complexes. While the disulfide is

yellow/orange, pink coloration suggests ring-opening or polymerization.[1] Check purity via

NMR. If the furan ring is compromised, reduction will not fix it; the sample must be discarded.

Q: Why do you advise against Zinc/HCl? A: Zinc/HCl is a classic method for alkyl thiols.[1]

However, furan rings are "acid-labile."[1] Strong mineral acids can cause the furan ring to open,

forming dicarbonyl compounds (diketones), which then polymerize into a tar [4]. The NaBH4 or

TCEP methods are pH-controlled and safer for the furan scaffold.[1]

Q: Can I use column chromatography to separate the disulfide? A: Yes, but thiols can "streak"

on silica gel due to their acidity. To improve resolution, flush the column with 1% Triethylamine

in your mobile phase (Hexane/EtOAc). The disulfide is generally less polar (moves faster in

non-polar solvents) than the thiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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